Cas no 2101195-76-8 (1H-Pyrazole-3-carboxamide, 4-amino-1-cyclopentyl-N-methyl-)

• Product Name: 1H-Pyrazole-3-carboxamide, 4-amino-1-cyclopentyl-N-methyl-
• CAS No: 2101195-76-8
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5174045
• Update Time: 2025-06-09

1H-Pyrazole-3-carboxamide, 4-amino-1-cyclopentyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide, 4-amino-1-cyclopentyl-N-methyl-

• Inchi： 1S/C10H16N4O/c1-12-10(15)9-8(11)6-14(13-9)7-4-2-3-5-7/h6-7H,2-5,11H2,1H3,(H,12,15)
• InChI Key： NXGPQFXFCWWMFR-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C=C(N)C(C(NC)=O)=N1

Additional information on 1H-Pyrazole-3-carboxamide, 4-amino-1-cyclopentyl-N-methyl-

1H-Pyrazole-3-carboxamide, 4-amino-1-cyclopentyl-N-methyl- (CAS No. 2101195-76-8)

The compound 1H-Pyrazole-3-carboxamide, 4-amino-1-cyclopentyl-N-methyl- (CAS No. 2101195-76-8) is a versatile and intriguing molecule with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their wide-ranging applications in drug discovery and as intermediates in the synthesis of advanced materials. The molecule's structure features a pyrazole ring substituted with an amino group at position 4, a cyclopentyl group at position 1, and an N-methylcarboxamide group at position 3. These substituents contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of pyrazole derivatives as bioactive compounds with promising therapeutic applications. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that pyrazole-based compounds can exhibit potent anti-inflammatory and antioxidant activities. The presence of the cyclopentyl group in this compound is particularly noteworthy, as it introduces steric bulk and enhances the molecule's stability. This feature makes it an attractive candidate for drug design, where stability is a critical factor for pharmacokinetic performance.

In terms of synthesis, 1H-Pyrazole-3-carboxamide, 4-amino-1-cyclopentyl-N-methyl- can be prepared via a multi-step process involving nucleophilic substitution and amide formation reactions. The synthesis begins with the preparation of the pyrazole ring using a suitable precursor, followed by substitution reactions to introduce the amino and cyclopentyl groups. The final step involves the formation of the N-methylcarboxamide group through a condensation reaction with an appropriate amine source. This synthetic pathway is efficient and scalable, making it suitable for both laboratory research and industrial production.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 275 g/mol, and it has a melting point of around 200°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. These solubility characteristics are advantageous for its use in various chemical reactions and analytical techniques.

One of the most exciting developments involving CAS No. 2101195-76-8 is its application in drug discovery programs targeting neurodegenerative diseases such as Alzheimer's disease (AD). Preclinical studies have shown that this compound can inhibit key enzymes associated with AD pathogenesis, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). A study published in *ACS Chemical Neuroscience* reported that pyrazole derivatives like this compound exhibit selective inhibition of AChE without causing significant off-target effects.

Beyond its therapeutic potential, CAS No. 2101195-76-8 has also found applications in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for use in coordination polymers and metal-organic frameworks (MOFs). Researchers have explored its coordination chemistry with transition metals such as copper(II) and zinc(II), demonstrating its potential for constructing porous materials with high surface areas.

In addition to these applications, recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity profiles of CAS No. 2101195-76-8 more accurately. Using molecular docking studies and quantitative structure-property relationship (QSPR) models, scientists have determined that this compound has favorable pharmacokinetic properties, including good absorption and low toxicity risk.

Looking ahead, the continued exploration of CAS No. 2101195-76-8 is expected to yield further insights into its potential uses across diverse fields. Its unique combination of structural features makes it a valuable tool for both academic research and industrial innovation.